(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid
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Description
(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid (CAS: 1690300-87-8) is a bicyclic non-proteinogenic amino acid with a molecular formula of C₁₀H₁₇NO₂ and a molecular weight of 183.25 g/mol . Its structure features a rigid norbornane (bicyclo[2.2.1]heptane) core substituted with an amino acid side chain, conferring unique stereochemical and physicochemical properties.
Properties
Molecular Formula |
C10H17NO2 |
|---|---|
Molecular Weight |
183.25 g/mol |
IUPAC Name |
(2R)-2-amino-3-(2-bicyclo[2.2.1]heptanyl)propanoic acid |
InChI |
InChI=1S/C10H17NO2/c11-9(10(12)13)5-8-4-6-1-2-7(8)3-6/h6-9H,1-5,11H2,(H,12,13)/t6?,7?,8?,9-/m1/s1 |
InChI Key |
XOTORAPUBLJRRY-RLKGBJSKSA-N |
Isomeric SMILES |
C1CC2CC1CC2C[C@H](C(=O)O)N |
Canonical SMILES |
C1CC2CC1CC2CC(C(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid typically involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes. This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build a library of bridged aza-bicyclic structures .
Industrial Production Methods
While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the palladium-catalyzed reactions under controlled conditions to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.
Reduction: This involves the addition of hydrogen or the removal of oxygen.
Substitution: This involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, but typically involve controlled temperatures and pressures to optimize yield and selectivity.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing complex molecules.
Biology: It serves as a probe for studying biological processes.
Medicine: It has potential therapeutic applications due to its unique structure.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism by which (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways involved are still under investigation, but they likely include enzymes and receptors that are critical for cellular function .
Comparison with Similar Compounds
Structural Analogues
Table 1: Structural Comparison
Key Observations :
- Stereochemistry : The (2R)-configuration distinguishes the target compound from anticapsin (2S) and its (3S)-isomer, which may influence receptor binding or enzymatic interactions .
- Functional Groups : Djenkolic acid’s disulfide bridge contrasts sharply with the hydrophobic bicyclo[2.2.1]heptane group, leading to divergent solubility and toxicity profiles .
Physicochemical Properties
Table 2: Physicochemical Comparison
Key Observations :
- The target compound’s hydrophobicity may limit aqueous solubility, a challenge shared with Boc-protected analogs .
- Anticapsin’s polar oxabicyclic system enhances solubility, facilitating its role as an enzyme inhibitor .
Key Observations :
Biological Activity
(2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid, commonly referred to as a bicyclic amino acid, has garnered attention for its unique structural properties and potential biological applications. This compound features a bicyclo[2.2.1]heptane moiety, which contributes to its distinct interactions within biological systems.
- Molecular Formula : C10H17NO2
- Molecular Weight : 183.25 g/mol
- CAS Number : 1690300-87-8
| Property | Value |
|---|---|
| Molecular Formula | C10H17NO2 |
| Molecular Weight | 183.25 g/mol |
| IUPAC Name | (2R)-2-amino-3-(2-bicyclo[2.2.1]heptanyl)propanoic acid |
| InChI Key | XOTORAPUBLJRRY-RLKGBJSKSA-N |
The biological activity of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in critical biochemical pathways. These interactions can modulate cellular functions, potentially influencing processes such as neurotransmission and metabolic regulation.
Biological Activity
Research indicates that this compound exhibits several biological activities:
- Neuroprotective Effects : Studies have suggested that the compound may possess neuroprotective properties, possibly through modulation of neurotransmitter systems.
- Antioxidant Activity : Preliminary findings indicate that it may exhibit antioxidant properties, which could be beneficial in mitigating oxidative stress-related damage in cells.
- Potential Therapeutic Applications : Due to its unique structure, there is potential for this compound in therapeutic applications, particularly in neurodegenerative diseases and metabolic disorders.
Case Study 1: Neuroprotection
In a study examining the neuroprotective effects of bicyclic amino acids, (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid was found to enhance neuronal survival in vitro under oxidative stress conditions, suggesting its potential utility in treating neurodegenerative diseases.
Case Study 2: Antioxidant Properties
Another investigation focused on the antioxidant capacity of this compound revealed that it effectively scavenged free radicals in cellular assays, indicating a protective role against oxidative damage.
Comparative Analysis
To understand the unique properties of (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid, it is useful to compare it with other similar compounds:
| Compound | Structure Type | Biological Activity |
|---|---|---|
| (S)-Bicyclo[3.3.0]octan-1-amine | Bicyclic amine | Neurotransmitter modulation |
| (R)-Bicyclo[4.4.0]decane | Bicyclic structure | Antimicrobial activity |
| (S)-Proline | Amino acid | Antioxidant and neuroprotective effects |
Research Findings
Several studies have highlighted the biological significance of bicyclic amino acids:
- A study published in Bioorganic Chemistry reported on the design and synthesis of bicyclic compounds with enhanced biological activities, including those similar to (2R)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid .
- Kinetic studies demonstrated that modifications to the bicyclic structure could lead to improved potency against specific biological targets .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
